Cas no 2229557-78-0 ((1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine)

• Product Name: (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine
• CAS No: 2229557-78-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5985963
• PubChem ID: 165613202
• Update Time: 2025-10-29

(1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine
• 2229557-78-0
• EN300-1747170
• (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine

• Inchi： 1S/C13H21N3/c1-12(2)8-13(12,9-14)10-7-16-6-4-3-5-11(16)15-10/h7H,3-6,8-9,14H2,1-2H3
• InChI Key： IIEXSLKKZVTWOX-UHFFFAOYSA-N
• SMILES： N1=C2CCCCN2C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine

Recent Advances in the Study of (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine (CAS: 2229557-78-0)

The compound (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine (CAS: 2229557-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyridine core and dimethylcyclopropylmethanamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The optimized method involves a multi-step process that includes cyclopropanation and imidazopyridine ring formation, followed by selective functionalization. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for GABA_A receptors, suggesting potential applications in treating anxiety disorders and epilepsy. Additionally, its unique structural features contribute to its selectivity, reducing off-target effects compared to existing therapeutics.

Recent preclinical studies have further explored its pharmacokinetic and safety profiles. A 2024 study in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability, with minimal hepatic toxicity observed in animal models. These findings support its progression into early-phase clinical trials, pending further toxicological assessments. The compound's ability to cross the blood-brain barrier efficiently also highlights its potential for central nervous system (CNS) targeting.

In addition to its therapeutic potential, researchers have investigated the compound's role as a chemical probe. Its selective binding properties make it a valuable tool for studying GABA_A receptor subtypes and their involvement in neurological pathways. This dual utility as both a therapeutic candidate and a research tool underscores its versatility in chemical biology.

Despite these promising developments, challenges remain. The compound's long-term safety and efficacy in humans are yet to be established, and further structure-activity relationship (SAR) studies are needed to optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropyl)methanamine (CAS: 2229557-78-0) represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure, combined with promising preclinical data, positions it as a potential breakthrough in treating CNS disorders. Continued research will be essential to fully realize its therapeutic potential and address existing limitations.